Cas no 84612-70-4 (Acetic acid, trichloro-, 1,2-dimethylpropyl ester)

• Product name: Acetic acid, trichloro-, 1,2-dimethylpropyl ester
• CAS No: 84612-70-4
• MF: C₇H₁₁Cl₃O₂
• MW: 233.520039796829
• CID: 666677
• PubChem ID: 6432843

Acetic acid, trichloro-, 1,2-dimethylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, trichloro-, 1,2-dimethylpropyl ester
• 3-methylbutan-2-yl 2,2,2-trichloroacetate
• DLGMINPBZKHLST-UHFFFAOYSA-N
• Acetic acid, trichloro, 1,2-dimethylpropyl ester
• 84612-70-4
• DTXSID70424133

• Inchi： InChI=1S/C7H11Cl3O2/c1-4(2)5(3)12-6(11)7(8,9)10/h4-5H,1-3H3
• InChI Key： DLGMINPBZKHLST-UHFFFAOYSA-N
• SMILES： CC(C)C(C)OC(=O)C(Cl)(Cl)Cl

Computed Properties

• Exact Mass: 231.982463g/mol
• Monoisotopic Mass: 231.982463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų